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Compound of Interest

Compound Name: Potassium deuteroxide

Cat. No.: B032902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of potassium
deuteroxide (KOD). It includes key crystallographic data, a generalized experimental protocol

for its determination, and a discussion of its applications in research and development.

Crystal Structure and Properties
Potassium deuteroxide is the deuterated analogue of potassium hydroxide (KOH), where the

hydrogen atom in the hydroxyl group is replaced by a deuterium atom. This isotopic substitution

is of significant interest in various scientific disciplines, including chemistry and pharmacology,

for studying reaction mechanisms and kinetic isotope effects.

Crystallographic Data
The definitive crystal structure of potassium deuteroxide was determined by Mach and

Jacobs in 1987. The key crystallographic parameters are summarized in the table below.
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Parameter Value Reference

Formula KOD [1]

Crystal System Monoclinic [1]

Space Group P 1 2₁/n 1 [1]

Lattice Parameters a = 5.903 Å [1]

b = 3.942 Å [1]

c = 7.722 Å [1]

α = 90° [1]

β = 110.36° [1]

γ = 90° [1]

Unit Cell Volume 168.4 Å³ Calculated

Formula Units (Z) 4 [1]

Experimental Determination of Crystal Structure
While the full experimental details from the original 1987 study by Mach and Jacobs are not

readily available, a generalized protocol for the determination of the crystal structure of a

compound like potassium deuteroxide via neutron diffraction is outlined below. Neutron

diffraction is particularly well-suited for locating deuterium atoms, which are difficult to detect

with X-ray diffraction.

Synthesis and Crystal Growth of Potassium Deuteroxide
High-purity single crystals of potassium deuteroxide are essential for accurate structural

determination. A typical synthesis and growth procedure would involve the following steps:

Synthesis of KOD: Potassium metal is reacted with deuterium oxide (D₂O) under an inert

atmosphere to produce a concentrated solution of potassium deuteroxide. K + D₂O →

KOD + ½ D₂
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Crystal Growth: Single crystals of KOD can be grown from a saturated solution in D₂O. The

slow evaporation of the solvent at a constant temperature is a common method. The process

requires careful control of temperature and atmospheric conditions to prevent contamination

from atmospheric water and carbon dioxide.

Neutron Diffraction Analysis
The precise atomic arrangement within the KOD crystal is determined using single-crystal

neutron diffraction.

Sample Mounting: A suitable single crystal of KOD is mounted on a goniometer head.

Data Collection: The mounted crystal is placed in a neutron beam at a dedicated neutron

diffraction facility. The crystal is rotated, and the diffraction patterns of the scattered neutrons

are collected at various orientations.

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell dimensions and space group. The positions of the potassium, oxygen, and

deuterium atoms within the unit cell are then determined and refined to yield the final crystal

structure.

Applications in Research and Drug Development
Potassium deuteroxide does not participate in biological signaling pathways in the manner of

a complex pharmaceutical molecule. Its utility in research and drug development stems from its

properties as a strong base and a source of deuterium.

Isotopic Labeling: KOD is used to introduce deuterium into organic molecules. This is a

crucial technique in mechanistic studies of chemical and enzymatic reactions, as the kinetic

isotope effect can provide insights into bond-breaking steps.

NMR Spectroscopy: Deuterated solvents, including those prepared using KOD, are essential

in Nuclear Magnetic Resonance (NMR) spectroscopy to avoid overwhelming signals from

the solvent's protons.

Pharmaceutical Development: Deuterium-labeled compounds can exhibit altered metabolic

profiles compared to their non-deuterated counterparts. This "deuterium effect" is an area of
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active research in drug development to potentially improve the pharmacokinetic and safety

profiles of drugs.

Chemical Synthesis: KOD serves as a strong base in various chemical reactions, particularly

when a deuterated product is desired. For example, it can be used in the synthesis of

biodiesels.[2]
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Generalized workflow for KOD crystal structure determination.

Applications of Potassium Deuteroxide
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Key application areas of potassium deuteroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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